Cas no 2172449-79-3 (1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride)

1-(4-Methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride compound featuring a 4-methylthiazole moiety. Its reactive sulfonyl fluoride group enables selective covalent modification of serine residues in proteins, making it valuable for activity-based protein profiling (ABPP) and proteomics research. The thiazole heterocycle enhances stability and may influence binding specificity. This compound is particularly useful in chemical biology for studying enzyme mechanisms, inhibitor development, and target identification. Its structure offers improved selectivity compared to simpler sulfonyl fluorides, while maintaining the reactivity required for covalent probe applications. The compound is typically handled under anhydrous conditions due to the moisture-sensitive nature of the sulfonyl fluoride group.

1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride structure

2172449-79-3 structure

Product Name:1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride

CAS No:2172449-79-3

MF:C₆H₈FNO₂S₂

MW:209.261622428894

CID:6290491

PubChem ID:165868901

Update Time:2025-07-15

1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride
- EN300-1450568
- 2172449-79-3
- Inchi： 1S/C6H8FNO2S2/c1-4-6(11-3-8-4)5(2)12(7,9)10/h3,5H,1-2H3
- InChI Key： VLULFGHPPHMNHI-UHFFFAOYSA-N
- SMILES： S(C(C)C1=C(C)N=CS1)(=O)(=O)F

Computed Properties

Exact Mass: 208.99804901g/mol
Monoisotopic Mass: 208.99804901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 83.6Å²

1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride Pricemore >>

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Enamine	EN300-1450568-0.05g	1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride	2172449-79-3	0.05g	$1091.0	2023-05-26
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Enamine	EN300-1450568-0.5g	1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride	2172449-79-3	0.5g	$1247.0	2023-05-26
Enamine	EN300-1450568-1.0g	1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride	2172449-79-3	1g	$1299.0	2023-05-26
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Enamine	EN300-1450568-50mg	1-(4-methyl-1,3-thiazol-5-yl)ethane-1-sulfonyl fluoride	2172449-79-3	50mg	$1068.0	2023-09-29
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